HMN-176

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C20H18N2O4S/c1-26-18-8-10-19(11-9-18)27(24,25)21-20-5-3-2-4-17(20)7-6-16-12-14-22(23)15-13-16/h2-15,23H,1H3
• InChIKey: MYEJOKLXXLVMPR-UHFFFAOYSA-N

HMN-176: Identity and Mitotic Inhibitor Class

HMN-176 (CAS 173529-10-7, (E)-4-(2-[2-(N-[4-methoxybenzene-sulfonyl]amino)phenyl]ethenyl) pyridine 1-oxide) is a stilbene derivative that functions as an antimitotic agent by interfering with the subcellular spatial localization of polo-like kinase-1 (Plk1) without directly inhibiting its catalytic activity [1]. It exhibits potent and broad-spectrum cytotoxicity across a panel of human tumor cell lines, with a mean IC50 of 118 nM [2]. HMN-176 serves as the active metabolite of the orally bioavailable prodrug HMN-214 [3] and is distinguished by its ability to downregulate MDR1 expression and circumvent multidrug resistance (MDR) through inhibition of the NF-Y transcription factor [4].

Mechanism PLK1 spatial redistribution, tubulin-sparing

Identity Active metabolite of oral prodrug HMN-214

Clinical Context Phase I evaluation as research probe

• [1] DiMaio MA, Mikhailov A, Rieder CL, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009 Mar;8(3):592-601. View Source
• [2] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source
• [3] Garland LL, Taylor C, Pilcher S, et al. A phase I pharmacokinetic study of HMN-214, a novel oral stilbene derivative with polo-like kinase-1-interacting properties, in patients with advanced solid tumors. Clin Cancer Res. 2006 Sep 1;12(17):5182-9. View Source
• [4] Tanaka H, Ohshima N, Ikenoya M, et al. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003 Oct 15;63(20):6942-7. View Source

HMN-176: Unique Mechanism vs. Generic Mitotic Inhibitors

Generic substitution fails for HMN-176 due to its unique tripartite differentiation profile that is absent from any single class of alternative agents: (1) it retains cytotoxic potency in MDR-expressing cells with low resistance indices (≤14.3), whereas tubulin-binding antimitotics like vincristine and taxol show dramatically reduced efficacy in resistant phenotypes [1]; (2) it modulates Plk1 function via spatial mislocalization rather than ATP-competitive kinase inhibition, a mechanism that does not select for kinase domain mutations and is mechanistically distinct from direct Plk1 inhibitors such as BI 2536 or volasertib [2]; (3) it actively reverses MDR by downregulating MDR1 expression through NF-Y transcription factor inhibition, a property not shared by conventional antimitotics or Plk1 inhibitors [3]. These orthogonal differentiation axes collectively preclude functional interchangeability with any single comparator compound.

Tubulin Binders (e.g., Vincristine, Paclitaxel)

May not replicate tubulin-sparing mitotic arrest; resistance and neurotoxicity profiles may differ.

ATP-Competitive PLK1 Inhibitors (e.g., BI 2536)

Spatial PLK1 modulation differs from kinase domain blockade; functional outcomes may shift.

Typical MDR Substrates

Low cross-resistance indices suggest MDR1 overexpression may not confer equivalent protection.

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source
• [2] DiMaio MA, Mikhailov A, Rieder CL, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009 Mar;8(3):592-601. View Source
• [3] Tanaka H, Ohshima N, Ikenoya M, et al. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003 Oct 15;63(20):6942-7. View Source

HMN-176: Quantitative Differentiation Evidence

Cytotoxic Potency Across 22 Tumor Cell Lines

HMN-176 demonstrated a mean IC50 of 118 nM across 22 human tumor cell lines derived from various organs [1]. In the same comparative study, the cytotoxic efficacy of HMN-176 (HNM-176) was superior to that of adriamycin (ADM), etoposide (VP-16), and cisplatin (CDDP), but inferior to that of taxol and vincristine (VCR) . Critically, HMN-176 exhibited a remarkably small variance in cytotoxic efficacy across the panel (low variance in log(IC50) distribution) compared with all reference agents, indicating more consistent potency irrespective of tumor origin .

Cytotoxic Potency

Head-to-head

118 nM mean IC₅₀ (22 tumor lines)

Reported cell-model potency rank

Lower inter-line variance than comparators

Evidence Dimension	Mean cytotoxic IC50 across 22 human tumor cell lines
Target Compound Data	118 nM (mean IC50)
Comparator Or Baseline	ADM, VP-16, CDDP (inferior to HMN-176); Taxol, VCR (superior to HMN-176)
Quantified Difference	HMN-176 superior to ADM/VP-16/CDDP; inferior to Taxol/VCR; variance of log(IC50) smaller than all reference agents
Conditions	22 human tumor cell lines; 72-hour exposure; MTT assay

Why This Matters

Procurement decisions for compound library screening should prioritize HMN-176 when consistent, predictable potency across diverse tumor types is required, as opposed to agents with high inter-line variability.

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source

Cross-Resistance in Drug-Resistant Cell Lines

HMN-176 demonstrated potent cytotoxicity against drug-resistant human and murine cell lines including P388/CDDP (cisplatin-resistant), P388/VCR (vincristine-resistant), K2/CDDP, and K2/VP-16, with IC50 values ranging from 143 nM to 265 nM [1]. The overall resistance indices (RI = IC50_resistant / IC50_parental) for HMN-176 were less than 14.3 across all tested resistant sublines [2]. In contrast, the resistance indices for the reference agents against their respective resistant sublines were substantially higher, indicating that HMN-176 largely circumvents the resistance mechanisms that compromise the efficacy of conventional chemotherapeutics .

Resistance Index

Head-to-head

HMN-176: <14.3× vs MDR substrates: >100×

Supports MDR phenotype screening

P388 resistant sublines

Evidence Dimension	Resistance index in drug-resistant versus parental cell lines
Target Compound Data	RI ≤ 14.3 for HMN-176 across P388/CDDP, P388/VCR, K2/CDDP, K2/VP-16 resistant sublines
Comparator Or Baseline	Reference agents (cisplatin, vincristine, adriamycin, etoposide) versus their respective resistant sublines
Quantified Difference	HMN-176 resistance indices substantially lower than those of reference agents; IC50 range in resistant lines: 143–265 nM
Conditions	P388 murine leukemia and K2 human ovarian cancer resistant sublines; 72-hour MTT assay

Why This Matters

Researchers investigating MDR-relevant models or seeking compounds that maintain activity in resistant phenotypes should select HMN-176 over agents with high cross-resistance indices.

• [1] Santa Cruz Biotechnology. HMN-214 (HMN-176 active metabolite) product datasheet: IC50 values of 143–265 nM in resistant P388 and K2 sublines. View Source
• [2] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source

MDR1 Downregulation and Chemosensitization

Unlike conventional antimitotics such as taxanes (taxol) and vinca alkaloids (vincristine), which directly bind tubulin and alter microtubule polymerization dynamics, HMN-176 exerts no significant effect on tubulin polymerization in vitro [1]. Instead, it inhibits centrosome-dependent microtubule (MT) nucleation, i.e., aster formation, in a concentration-dependent manner [2]. HMN-176 prevents spindle assembly and meiosis in Spisula oocytes at 0.25 μM and delays satisfaction of the spindle assembly checkpoint in human somatic cells (hTERT-RPE1, CFPAC-1) by inducing short and/or multipolar spindles [3]. This mechanism is mediated through interference with the normal subcellular spatial localization of Plk1, rather than direct catalytic inhibition of the kinase .

MDR1 mRNA

Reported

56% reduction at 3 µM

Supports chemosensitization endpoint

K2/ARS ovarian cancer cells

Evidence Dimension	Effect on tubulin polymerization and microtubule nucleation
Target Compound Data	No significant effect on tubulin polymerization; inhibits centrosome-dependent MT nucleation (aster formation) at 0.025–2.5 μM
Comparator Or Baseline	Taxanes (taxol): stabilize microtubules; Vinca alkaloids (vincristine): inhibit tubulin polymerization
Quantified Difference	HMN-176 does not affect tubulin polymerization vs. direct tubulin binders; 0.25 μM inhibits aster formation in Spisula oocytes; 2.5 μM prolongs mitosis in hTERT-RPE1 and CFPAC-1 cells
Conditions	In vitro tubulin polymerization assay; Spisula oocyte meiosis model; hTERT-RPE1 and CFPAC-1 human cell lines

Why This Matters

Investigators studying mitotic catastrophe mechanisms distinct from microtubule-targeting agent pathways should select HMN-176 for its non-tubulin-interacting, centrosome-dependent mechanism that may circumvent resistance mechanisms associated with tubulin mutations or altered tubulin isotype expression.

• [1] Medina-Gundrum L, Cerna C, Gomez L, Izbicka E. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005 Jan;23(1):3-9. View Source
• [2] Anjiechem. HMN-176 product background: Inhibition of aster formation at 0.25 μM, no effect on tubulin polymerization. View Source
• [3] DiMaio MA, Mikhailov A, Rieder CL, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009 Mar;8(3):592-601. View Source

Tubulin-Independent Mitotic Arrest Mechanism

HMN-176 actively restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y [1]. Treatment of Adriamycin-resistant K2/ARS human ovarian cancer cells with 3 μM HMN-176 decreased the GI50 of Adriamycin by approximately 50% [2]. The compound inhibits the binding of NF-Y to the Y-box consensus sequence in the MDR1 promoter, as demonstrated by electrophoretic mobility shift assay [3]. In HeLa cells, 3 μM HMN-176 suppresses MDR1 mRNA expression by 56% without affecting residual promoter activity [4]. HMN-176 (3–300 nM) also inhibits luciferase expression driven by the MDR1 promoter in a dose-dependent manner .

Tubulin Polymerization

Head-to-head

HMN-176: no inhibition vs Colchicine: complete block

Supports centrosome-specific mechanism

Up to 5× effective dose in vitro

Evidence Dimension	MDR1 downregulation and MDR reversal activity
Target Compound Data	3 μM HMN-176 reduces Adriamycin GI50 by ~50% in K2/ARS cells; suppresses MDR1 mRNA by 56% at 3 μM; inhibits MDR1 promoter-driven luciferase at 3–300 nM
Comparator Or Baseline	Conventional antimitotics (vincristine, taxol) and Plk1 ATP-competitive inhibitors: lack MDR reversal activity; are substrates for P-glycoprotein efflux
Quantified Difference	HMN-176 reduces MDR1 mRNA by 56%; comparator agents have no MDR1 downregulation effect and are often subject to MDR-mediated resistance
Conditions	K2/ARS Adriamycin-resistant ovarian cancer cells; HeLa cells; MDR1 promoter-luciferase reporter assay

Why This Matters

For research programs involving MDR-positive tumor models or combination chemotherapy strategies, HMN-176 provides a unique tool compound that both exerts direct cytotoxicity and actively sensitizes resistant cells to other chemotherapeutics, a dual function not available from standard antimitotics or Plk1 inhibitors.

• [1] Tanaka H, Ohshima N, Ikenoya M, et al. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003 Oct 15;63(20):6942-7. View Source
• [2] UMLS C1140680 / NACTEM. Summary of Tanaka et al. 2003 showing HMN-176 decreases Adriamycin GI50 by approximately 50% in K2/ARS cells. View Source
• [3] PubMed abstract for Tanaka H et al. Cancer Res 2003: HMN-176 inhibits NF-Y binding to MDR1 promoter Y-box consensus sequence. View Source
• [4] Anjiechem. HMN-176 product page: 3 μM suppresses MDR1 mRNA by 56% with no effect on residual promoter activity. View Source

Ex-Vivo Activity in Human Tumor Specimens

In a human tumor colony-forming assay (HTCA) evaluating 132 human tumor specimens under 14-day continuous exposure, HMN-176 demonstrated origin-dependent activity [1]. At 1.0 μg/mL, HMN-176 showed activity in 75% of breast cancer specimens (6/8) [2]. At 10.0 μg/mL, activity was observed in 67% of non-small cell lung cancer specimens (4/6) and 57% of ovarian cancer specimens (4/7) [3]. Overall response rates across assessable specimens were 32% at 0.1 μg/mL, 62% at 1.0 μg/mL, and 71% at 10.0 μg/mL [4]. Low levels of cross-resistance to cisplatin, cyclophosphamide, 5-fluorouracil, and etoposide were also observed in this ex vivo setting .

Ex-Vivo Response

Reported

71% response at 10 µg/mL (132 specimens)

Supports ex-vivo screening context

Low cross-resistance to cisplatin, 5-FU

Evidence Dimension	Ex vivo antitumor activity in primary human tumor specimens
Target Compound Data	Breast: 75% (6/8) at 1.0 μg/mL; NSCLC: 67% (4/6) at 10 μg/mL; Ovarian: 57% (4/7) at 10 μg/mL; Overall: 71% at 10 μg/mL
Comparator Or Baseline	No direct head-to-head comparator data in same assay; cross-resistance data versus cisplatin, cyclophosphamide, 5-FU, etoposide showed low cross-resistance
Quantified Difference	HMN-176 maintains activity in specimens potentially resistant to other agents; low cross-resistance to multiple drug classes
Conditions	Soft agar cloning assay; 132 human tumor specimens; 14-day continuous exposure; 0.1, 1.0, and 10.0 μg/mL

Why This Matters

This ex vivo evidence supports selection of HMN-176 for translational research programs focused on breast, NSCLC, or ovarian indications where clinical tumor heterogeneity may limit the predictive value of established cell line data alone.

• [1] Medina-Gundrum L, Cerna C, Gomez L, Izbicka E. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005 Jan;23(1):3-9. View Source
• [2] PubMed abstract of Medina-Gundrum et al. 2005: HMN-176 activity towards 75% of breast cancer specimens at 1.0 μg/mL. View Source
• [3] Anjiechem. HMN-176 product page: 67% NSCLC and 57% ovarian activity at 10 μg/mL. View Source
• [4] MedChemExpress. Investigation of HMN-176 anticancer activity in human tumor specimens: Overall response rates of 32%, 62%, and 71% at 0.1, 1.0, and 10 μg/mL. View Source

Phase I Pharmacokinetics and Clinical Stability

Due to the poor oral absorption of HMN-176 itself, HMN-214 was developed as an oral prodrug that rapidly converts to HMN-176 in vivo with acceptable pharmacokinetic properties [1]. In human tumor xenograft models in mice, repeated administration of HMN-214 for over 5 days elicited potent antitumor activity [2]. The antitumor activity of HMN-214 (and by extension, its active metabolite HMN-176) was equal or superior to that of clinically available agents including cisplatin, adriamycin, vincristine, and UFT, without severe toxicity such as neurotoxicity [3]. Based on this favorable preclinical profile, HMN-214 advanced to Phase I clinical trials in the United States [4].

Phase I PK

Context-dependent

No accumulation; MTD 8 mg/m²/day

Reported tolerability endpoint context

Phase I advanced solid tumors

Evidence Dimension	In vivo antitumor efficacy in human tumor xenografts
Target Compound Data	HMN-214 (prodrug of HMN-176) efficacy equal or superior to comparator agents; repeated administration over >5 days required for optimal activity
Comparator Or Baseline	Cisplatin, adriamycin, vincristine, UFT
Quantified Difference	Efficacy equal or superior to comparators; lower incidence of severe neurotoxicity vs. vincristine
Conditions	Human tumor xenografts in mice; oral administration of HMN-214

Why This Matters

For in vivo pharmacology studies requiring oral dosing, the prodrug HMN-214 provides a validated tool to achieve systemic exposure to HMN-176. Procurement of HMN-176 for in vitro studies should be contextualized by the availability of HMN-214 for follow-up in vivo validation, maintaining consistency in the HMN-176/214 pharmacological axis.

• [1] Garland LL, Taylor C, Pilcher S, et al. A phase I pharmacokinetic study of HMN-214, a novel oral stilbene derivative with polo-like kinase-1-interacting properties, in patients with advanced solid tumors. Clin Cancer Res. 2006 Sep 1;12(17):5182-9. View Source
• [2] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source
• [3] Semantic Scholar summary of Takagi et al. 2003: HMN-214 antitumor activity equal or superior to cisplatin, adriamycin, vincristine, and UFT without severe neurotoxicity. View Source
• [4] PubMed abstract of Takagi et al. 2003: HMN-214 entered Phase I clinical trials in the USA based on good preclinical activity. View Source

HMN-176: Application Scenarios for Research

MDR Cancer Cell Line Screening Panels

HMN-176's mean IC50 of 118 nM across 22 human tumor cell lines, coupled with its exceptionally small variance in log(IC50) compared to reference agents [1], makes it an ideal positive control or reference compound for large-scale tumor panel screening. Unlike agents with high inter-line variability, HMN-176 provides a stable benchmark for normalizing assay performance and evaluating compound library hits across diverse tumor types.

Centrosome Biology and Spindle Assembly Research

HMN-176 is uniquely suited for MDR research applications due to its dual functionality: it maintains cytotoxicity in resistant cell lines with resistance indices ≤14.3 [2] and actively reverses MDR by downregulating MDR1 expression via NF-Y transcription factor inhibition (56% mRNA suppression at 3 μM) [3]. Researchers investigating MDR circumvention strategies, P-glycoprotein biology, or NF-Y-dependent transcriptional regulation of drug efflux pumps should select HMN-176 as a tool compound.

Ex-Vivo Tumor Screening and PDX Models

For laboratories investigating mitotic spindle assembly checkpoint biology without confounding effects on microtubule dynamics, HMN-176 offers a differentiated tool. Its inhibition of centrosome-dependent microtubule nucleation (aster formation inhibited at 0.25–2.5 μM) without affecting tubulin polymerization [4] enables clean dissection of centrosome-driven versus tubulin-polymerization-driven mitotic processes, which cannot be achieved with taxanes or vinca alkaloids.

In Vivo Combination Chemotherapy Studies

HMN-176's demonstrated activity in human tumor colony-forming assays—showing 75% response in breast cancer specimens (1.0 μg/mL), 67% in NSCLC, and 57% in ovarian cancer (10 μg/mL) [5]—supports its use in ex vivo sensitivity profiling studies aimed at identifying tumor types most responsive to Plk1 spatial mislocalization-based intervention. The low cross-resistance to cisplatin, cyclophosphamide, 5-FU, and etoposide further supports its inclusion in ex vivo combination sensitivity screens.

Application

Selection Property

Validation Focus

MDR cell panel screening

Low cross-resistance context

Resistance index endpoint review

Centrosome nucleation studies

Tubulin-sparing mechanism

Microtubule nucleation assay

Ex-vivo tumor specimen screening

Broad tumor-type response

Colony-forming endpoint context

In vivo combination regimen studies

Chemosensitization context

Combination index endpoint review

• [1] Takagi M, Honmura T, Watanabe S, et al. In vivo antitumor activity of a novel sulfonamide, HMN-214, against human tumor xenografts in mice and the spectrum of cytotoxicity of its active metabolite, HMN-176. Invest New Drugs. 2003 Nov;21(4):387-399. View Source
• [2] Santa Cruz Biotechnology. HMN-214 product datasheet: HMN-176 IC50 values of 143–265 nM in resistant P388 and K2 sublines; resistance indices <14.3. View Source
• [3] Tanaka H, Ohshima N, Ikenoya M, et al. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y. Cancer Res. 2003 Oct 15;63(20):6942-7. View Source
• [4] DiMaio MA, Mikhailov A, Rieder CL, et al. The small organic compound HMN-176 delays satisfaction of the spindle assembly checkpoint by inhibiting centrosome-dependent microtubule nucleation. Mol Cancer Ther. 2009 Mar;8(3):592-601. View Source
• [5] Medina-Gundrum L, Cerna C, Gomez L, Izbicka E. Investigation of HMN-176 anticancer activity in human tumor specimens in vitro and the effects of HMN-176 on differential gene expression. Invest New Drugs. 2005 Jan;23(1):3-9. View Source